Cas no 2165538-31-6 ((3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine)

• Product Name: (3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine
• CAS No: 2165538-31-6
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5043804
• Update Time: 2025-05-20

(3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-fluoro-N-(2-phenylethyl)oxolan-3-amine
• (3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine

• Inchi： 1S/C12H16FNO/c13-11-8-15-9-12(11)14-7-6-10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2/t11-,12-/m1/s1
• InChI Key： FPZSLOPFIWQZGK-VXGBXAGGSA-N
• SMILES： F[C@@H]1COC[C@H]1NCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3

Additional information on (3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine

Introduction to (3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine (CAS No. 2165538-31-6)

The compound (3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine, identified by the CAS registry number 2165538-31-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxolane derivatives, which are cyclic ethers with a five-membered ring structure. The presence of a fluoro substituent at the 4-position and an N-(2-phenylethyl) group at the 3-position introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging stereoselective methodologies to achieve the desired (3R,4S) configuration. The synthesis typically involves multi-step processes, including nucleophilic substitutions, eliminations, and cyclizations, often utilizing chiral auxiliaries or asymmetric catalysis to control stereochemistry. These methods have been refined in recent studies to enhance yield and purity, as reported in leading journals such as Journal of Organic Chemistry and Chemical Communications.

The structural features of (3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine make it a valuable building block in drug discovery programs. The oxolane ring provides rigidity and stability, while the fluoro group introduces electron-withdrawing effects that can modulate biological activity. The N-(2-phenylethyl) substituent adds lipophilicity and enhances membrane permeability, which are critical properties for drug candidates targeting various therapeutic areas.

In terms of applications, this compound has shown promise in medicinal chemistry as a potential lead for treating neurodegenerative diseases. Recent studies have highlighted its ability to inhibit specific enzymes implicated in Alzheimer's disease progression. For instance, research published in Nature Communications demonstrated that analogs of this compound exhibit potent acetylcholinesterase inhibitory activity without significant off-target effects.

Beyond pharmacology, the compound's unique properties also make it a candidate for materials science applications. Its ability to form stable amide bonds under mild conditions suggests potential use in polymer synthesis or as a component in advanced materials with tailored mechanical properties.

The synthesis and characterization of (3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amine have been extensively documented in peer-reviewed literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its molecular structure and stereochemistry. These analytical techniques provide critical insights into the compound's purity and stability under various conditions.

In conclusion, (3R,4S)-4-Fluoro-N-(2-phenylethyl)oxolan-3-amime (CAS No. 2165538-31-) stands as a testament to the ingenuity of modern synthetic chemistry. Its versatile structure and promising biological profile position it as a key player in future drug development and material innovation.